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Compound of Interest

Compound Name: 4-Aminopyridine 1-oxide

Cat. No.: B136073 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Aminopyridine 1-oxide (CAS 3535-75-9) is a chemical compound often utilized in various

research applications.[1][2] Proper preparation of a stock solution is the first critical step for

ensuring accuracy and reproducibility in subsequent experiments. This document provides a

detailed protocol for the preparation, handling, and storage of a 4-Aminopyridine 1-oxide
stock solution. Due to the hazardous nature of pyridine-based compounds, strict adherence to

safety protocols is mandatory.[3][4]

Chemical and Physical Properties
A summary of the key quantitative data for 4-Aminopyridine 1-oxide is presented below. This

information is essential for accurate calculations and safe handling.
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Property Value References

CAS Number 3535-75-9 [1][5][6][7]

Molecular Formula C₅H₆N₂O [1][5][6][7]

Molecular Weight 110.11 g/mol [1][5][6][7][8]

Appearance
White to slightly yellow

crystalline powder
[6][8]

Solubility Soluble in water and alcohol [6][8]

Recommended Storage
2°C to 8°C for long-term

storage
[1][6][9]

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol details the steps to prepare a 10 mM stock solution of 4-Aminopyridine 1-oxide.

The final concentration can be adjusted by modifying the initial mass of the compound

accordingly.

1. Materials and Equipment

4-Aminopyridine 1-oxide (CAS 3535-75-9) powder

Solvent: Sterile, nuclease-free deionized water, DMSO, or Ethanol

Analytical balance

Weighing paper or boat

Spatula

Appropriate-sized volumetric flask (e.g., 10 mL)

Calibrated pipettes
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Vortex mixer and/or sonicator

Sterile, light-protecting storage vials (e.g., amber cryovials)

Personal Protective Equipment (PPE): Lab coat, chemical-resistant gloves, safety goggles

2. Safety Precautions

Hazard Warning: 4-Aminopyridine 1-oxide is classified as a dangerous good for transport

and the parent compound, 4-Aminopyridine, is fatal if swallowed and toxic in contact with

skin or if inhaled.[3][4][5] Always consult the Safety Data Sheet (SDS) before handling.[1]

Conduct all work within a certified chemical fume hood to avoid inhalation of the powder.

Wear appropriate PPE at all times.

Avoid direct contact with skin, eyes, and clothing.

Wash hands thoroughly after handling the compound.

3. Calculation of Mass

To prepare a stock solution of a specific molarity, use the following formula:

Mass (g) = Desired Concentration (mol/L) x Final Volume (L) x Molecular Weight ( g/mol )

Example Calculation for 10 mL of a 10 mM Stock Solution:

Desired Concentration: 10 mM = 0.010 mol/L

Final Volume: 10 mL = 0.010 L

Molecular Weight: 110.11 g/mol

Mass (g) = 0.010 mol/L x 0.010 L x 110.11 g/mol = 0.011011 g = 11.01 mg

4. Step-by-Step Procedure

Preparation: Place a clean, dry weighing boat on the analytical balance and tare the weight.
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Weighing: Working inside a chemical fume hood, carefully weigh the calculated mass (e.g.,

11.01 mg) of 4-Aminopyridine 1-oxide powder.

Transfer: Quantitatively transfer the weighed powder into the 10 mL volumetric flask.

Dissolution: Add approximately 7-8 mL of the selected solvent (e.g., sterile deionized water)

to the volumetric flask.

Mixing: Gently swirl the flask to dissolve the compound. If necessary, use a vortex mixer at

low speed or a sonicator bath to ensure the powder is completely dissolved.

Volume Adjustment: Once the solid is fully dissolved, carefully add the solvent to the

calibration mark of the volumetric flask.

Homogenization: Cap the flask securely and invert it 10-15 times to ensure the solution is

homogeneous.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

light-protecting vials. This prevents contamination and degradation from repeated freeze-

thaw cycles.

Labeling: Clearly label each vial with the compound name, concentration, solvent,

preparation date, and your initials.

Storage: Store the aliquots at 2-8°C for short-term use or at -20°C for long-term stability.[1][6]

[9]

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the preparation of the 4-
Aminopyridine 1-oxide stock solution.
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Preparation & Calculation

Solution Preparation

Storage

1. Calculate Mass
(Molarity x Volume x MW)

2. Don PPE
(Gloves, Goggles, Lab Coat)

3. Weigh Compound
in Fume Hood

4. Transfer Powder
to Volumetric Flask

5. Add ~70% Solvent

6. Dissolve Completely
(Vortex/Sonicate)

7. Add Solvent to
Final Volume

8. Cap and Invert
to Mix

9. Aliquot into
Sterile Vials

10. Store at 2-8°C or -20°C

Click to download full resolution via product page

Caption: Workflow for preparing 4-Aminopyridine 1-oxide stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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